3-cyclopropyl-N-(2-methyl-1,3-thiazol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide

• IUPAC Name: 3-cyclopropyl-N-(2-methyl-1,3-thiazol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide
• InChI: InChI=1S/C13H12N6OS/c1-7-14-6-11(21-7)15-13(20)9-4-5-10-16-17-12(8-2-3-8)19(10)18-9/h4-6,8H,2-3H2,1H3,(H,15,20)
• InChI Key: UWYFNTICHDXEPE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(S1)NC(=O)C2=NN3C(=NN=C3C4CC4)C=C2
• Molecular Formula: C13H12N6OS
• Molecular Weight: 300.34 g/mol
• CAS No.: 2549037-68-3

Description

This compound belongs to the [1,2,4]triazolo[4,3-b]pyridazine class, characterized by a fused heterocyclic core. Key structural features include a cyclopropyl group at position 3 and a 2-methylthiazole carboxamide substituent at position 4.

Mechanism of Action

Target of Action

The compound 3-cyclopropyl-N-(2-methyl-1,3-thiazol-5-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide is a heterocyclic compound that contains both thiazole and triazole moieties. Thiazoles and triazoles are known to interact with a variety of enzymes and receptors in the biological system. .

Mode of Action

Compounds containing thiazole and triazole moieties are known to show versatile biological activities. They can bind to various enzymes and receptors in the biological system, leading to a range of effects.

Biochemical Pathways

Thiazole and triazole derivatives are known to have diverse pharmacological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects. These activities suggest that the compound may affect multiple biochemical pathways.

Pharmacokinetics

The solubility of thiazole, a component of the compound, in water, alcohol, and ether may influence its absorption and distribution.

Result of Action

Thiazole and triazole derivatives are known to have diverse pharmacological activities. For example, they can act as antioxidants, reducing or eliminating free radicals and thus protecting cells against oxidative injury. They also have antitumor and cytotoxic activities.

Comparison with Similar Compounds

Research Findings and Implications

• Thiazole vs. Indazole/Pyrazole : The 2-methylthiazole in the main compound may limit blood-brain barrier penetration compared to vebreltinib’s fluorinated indazole but could reduce off-target toxicity .
• Cyclopropyl vs. Cyclopropylpyrazole : The simpler cyclopropyl group in the main compound may lower metabolic stability but simplify synthesis .